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Compound of Interest

Compound Name: Tinuvin 123

Cat. No.: B1209033 Get Quote

This technical guide provides a comprehensive overview of Tinuvin 123, a hindered amine

light stabilizer (HALS) widely used in the protection of polymers and coatings against

photodegradation. This document is intended for researchers, scientists, and professionals in

drug development and materials science who require detailed information on its synthesis,

characterization, and mechanism of action.

Introduction
Tinuvin 123, chemically known as Decanedioic acid, bis(2,2,6,6-tetramethyl-1-(octyloxy)-4-

piperidinyl) ester, is a liquid HALS based on an amino-ether functionality.[1][2] Its low basicity

makes it particularly suitable for acid-catalyzed coating systems and materials containing acidic

components, where it prevents interactions that can compromise the stability of the final

product.[1][3][4][5][6] Tinuvin 123 is effective in a variety of applications, including automotive

and industrial coatings, decorative paints, and wood stains.[1][6][7]

Physicochemical Properties
Tinuvin 123 is a clear, slightly yellow liquid with a range of physical and chemical properties

that make it a versatile stabilizer.[1] A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of Tinuvin 123
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Property Value Reference

Chemical Name

Decanedioic acid, bis(2,2,6,6-

tetramethyl-1-(octyloxy)-4-

piperidinyl) ester

[8]

CAS Number 129757-67-1 [8]

Molecular Formula C₄₄H₈₄N₂O₆ [9]

Molecular Weight 737.15 g/mol [9]

Appearance Clear, slightly yellow liquid [1]

Boiling Point 678.4 °C [9]

Flash Point 364.1 °C [9]

Density 0.99 g/cm³ [9]

Refractive Index 1.498 [9]

Synthesis of Tinuvin 123
The synthesis of Tinuvin 123 involves a multi-step process, starting from the precursor

bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate. A plausible synthetic route, based on a patented

method, is outlined below.[10]

Experimental Protocol
This protocol is based on the general principles of NOR-HALS synthesis and information from a

relevant patent.[10]

Materials:

Bis(2,2,6,6-tetramethylpiperidine) sebacate

70% tert-butyl hydroperoxide

n-octane
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Catalyst (e.g., a transition metal salt, as is common in such reactions)

Procedure:

Reaction Setup: In a reaction vessel equipped with a reflux condenser and a stirrer, charge

bis(2,2,6,6-tetramethylpiperidine) sebacate and a sufficient amount of n-octane as the

solvent.

Addition of Reactants: Add the catalyst to the mixture. The molar ratio of 70% tert-butyl

hydroperoxide to bis(2,2,6,6-tetramethylpiperidine) sebacate should be at least 7:1, with a

preferred range of 7-10:1.[10]

Reaction: Heat the mixture to reflux and maintain the reaction under reflux conditions. The

progress of the reaction can be monitored by techniques such as thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up and Purification: After the reaction is complete, cool the mixture to room

temperature. Distill off the majority of the n-octane under reduced pressure. The resulting

crude product can be further purified by column chromatography or vacuum distillation to

yield the final product, Tinuvin 123.

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of Tinuvin 123.

Bis(2,2,6,6-tetramethylpiperidine) sebacate,
tert-butyl hydroperoxide, n-octane, Catalyst Reflux Reaction Solvent Removal

(Distillation)
Purification

(e.g., Chromatography) Tinuvin 123

Click to download full resolution via product page

Caption: General workflow for the synthesis of Tinuvin 123.

Characterization of Tinuvin 123
A comprehensive characterization of Tinuvin 123 is essential to confirm its identity and purity.

The following analytical techniques are typically employed.
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Spectroscopic Analysis
While specific, publicly available spectra for Tinuvin 123 are scarce, the expected spectral

features can be inferred from the known structure and data from similar HALS compounds.

Table 2: Spectroscopic Data for Tinuvin 123 Characterization

Technique Expected Peaks/Signals

¹H NMR

Signals corresponding to the aliphatic protons of

the octyloxy and sebacate chains, as well as the

protons of the tetramethylpiperidine rings.

¹³C NMR

Resonances for the carbonyl carbons of the

ester groups, the carbons of the piperidine rings,

and the aliphatic carbons of the octyloxy and

sebacate moieties.

FT-IR (cm⁻¹)

Strong C=O stretching vibration for the ester

groups (around 1730-1750 cm⁻¹), C-H

stretching and bending vibrations for the

aliphatic chains, and C-N stretching vibrations.

UV-Vis

As a HALS, Tinuvin 123 is not expected to have

strong absorption in the UV region, as its

mechanism of action is radical scavenging

rather than UV absorption.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of Tinuvin 123 (737.15 g/mol )

and characteristic fragmentation patterns.

Chromatographic Analysis
High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry

(GC-MS) are powerful techniques for the analysis of HALS like Tinuvin 123, allowing for both

qualitative identification and quantitative determination.

Mechanism of Action: The Denisov Cycle
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Tinuvin 123 functions as a light stabilizer through a cyclic radical-scavenging process known

as the Denisov Cycle. This mechanism allows a single molecule of the stabilizer to neutralize

multiple radical species, thereby providing long-lasting protection to the polymer matrix.

The key steps of the Denisov Cycle are as follows:

Activation: The hindered amine is oxidized to a stable nitroxyl radical.

Radical Trapping: The nitroxyl radical traps polymer alkyl radicals, forming an amino ether.

Regeneration: The amino ether reacts with a polymer peroxy radical to regenerate the

nitroxyl radical and form non-radical byproducts.

This regenerative cycle is what makes HALS highly efficient at very low concentrations.

Signaling Pathway Diagram
The following diagram, generated using Graphviz, illustrates the Denisov Cycle for the

stabilization of polymers by Tinuvin 123.
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Polymer Degradation

HALS Cycle

Polymer (P-H)
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Hindered Amine (>N-OR)
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+ POO•
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Caption: The Denisov Cycle illustrating the radical scavenging mechanism of Tinuvin 123.

Applications in Drug Development
While primarily used in materials science, the principles of stabilization and degradation

prevention are relevant to drug development, particularly in the formulation and packaging of

light-sensitive pharmaceutical products. The use of stabilizers like Tinuvin 123 in packaging

materials can protect the drug product from degradation due to UV light exposure, thereby
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extending its shelf life and ensuring its efficacy and safety. Further research into the

compatibility and potential for leaching of such stabilizers is crucial for their application in

pharmaceutical packaging.

Conclusion
Tinuvin 123 is a highly effective hindered amine light stabilizer with a well-understood

mechanism of action. Its synthesis, while requiring careful control of reaction conditions, yields

a product with desirable properties for a wide range of applications. The characterization of

Tinuvin 123 relies on a combination of spectroscopic and chromatographic techniques to

ensure its quality and performance. For researchers and professionals in materials science and

drug development, a thorough understanding of Tinuvin 123's properties and function is

essential for its effective utilization in preventing photodegradation and enhancing product

longevity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Characterization of Tinuvin 123]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209033#synthesis-and-characterization-of-tinuvin-
123]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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